![molecular formula C16H16N6O2 B6135759 N',N''-2,3-butanediylidenedinicotinohydrazide](/img/structure/B6135759.png)
N',N''-2,3-butanediylidenedinicotinohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N',N''-2,3-butanediylidenedinicotinohydrazide, also known as BDNH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BDNH belongs to the class of hydrazide derivatives, which have been extensively studied for their pharmacological properties.
Mechanism of Action
The mechanism of action of N',N''-2,3-butanediylidenedinicotinohydrazide is not fully understood, but studies suggest that it acts by inhibiting the activity of certain enzymes involved in cell proliferation and inducing apoptosis. This compound has also been shown to activate the AMPK signaling pathway, which plays a crucial role in regulating cellular energy metabolism.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects, including anti-tumor, anti-inflammatory, anti-oxidant, and anti-diabetic properties. This compound has also been shown to improve cognitive function and protect against neurodegeneration.
Advantages and Limitations for Lab Experiments
N',N''-2,3-butanediylidenedinicotinohydrazide has several advantages for lab experiments, including its relatively low cost and easy synthesis. However, this compound has some limitations, including its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for the study of N',N''-2,3-butanediylidenedinicotinohydrazide. One area of interest is the investigation of this compound as a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to optimize its pharmacological properties. Finally, the development of new analogs of this compound with improved solubility and potency could lead to the discovery of more effective therapeutic agents.
Synthesis Methods
N',N''-2,3-butanediylidenedinicotinohydrazide can be synthesized using various methods, including the reaction of 2,3-butanedione with nicotinic acid hydrazide, followed by the reaction of the resulting product with formaldehyde. The synthesis of this compound can also be achieved through the reaction of 2,3-butanedione with nicotinic acid hydrazide in the presence of a catalyst such as zinc chloride.
Scientific Research Applications
N',N''-2,3-butanediylidenedinicotinohydrazide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. Studies have shown that this compound exhibits anti-tumor activity by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to have anti-inflammatory, anti-oxidant, and anti-diabetic properties. Additionally, this compound has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-[(E)-[(3E)-3-(pyridine-3-carbonylhydrazinylidene)butan-2-ylidene]amino]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N6O2/c1-11(19-21-15(23)13-5-3-7-17-9-13)12(2)20-22-16(24)14-6-4-8-18-10-14/h3-10H,1-2H3,(H,21,23)(H,22,24)/b19-11+,20-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REJSAJFZEDCBDJ-AYKLPDECSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=O)C1=CN=CC=C1)C(=NNC(=O)C2=CN=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC(=O)C1=CN=CC=C1)/C(=N/NC(=O)C2=CN=CC=C2)/C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.